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Compound of Interest

Compound Name:
Ethyl 1,4-dimethylpiperazine-2-

carboxylate

Cat. No.: B1301116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 1,4-dimethylpiperazine-2-
carboxylate, a heterocyclic organic compound. The information is compiled from various

commercial and scientific sources to assist researchers and professionals in drug development

and chemical synthesis.

Chemical Identity and Properties
Ethyl 1,4-dimethylpiperazine-2-carboxylate is a substituted piperazine derivative. Its core

structure consists of a piperazine ring with methyl groups at positions 1 and 4, and an ethyl

carboxylate group at position 2.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 90729-01-4 [1]

Molecular Formula C₉H₁₈N₂O₂ [1]

Molecular Weight 186.25 g/mol [1]

Boiling Point 76-80 °C ChemicalBook

Density 1.019 ± 0.06 g/cm³ (Predicted) ChemicalBook

pKa 6.80 ± 0.10 (Predicted) ChemicalBook

Commercial Availability
Ethyl 1,4-dimethylpiperazine-2-carboxylate is available from several commercial suppliers,

primarily as a research chemical. The purity and available quantities may vary between

suppliers.

Table 2: Commercial Suppliers and Purity

Supplier Purity

Shanghai Aladdin Biochemical Technology Co.,

LTD
95.0%

Santa Cruz Biotechnology (SCBT) Not specified; for research use only.[1]

Aceschem 98% NLT

Appchem Not specified

XIAMEN EQUATION CHEMICAL CO.,LTD Not specified

It is recommended to request a certificate of analysis from the supplier for lot-specific purity and

impurity data.

Safety and Handling
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Safety Data Sheets (SDS) are available from various suppliers. The compound is generally

classified as an irritant. Standard laboratory safety protocols should be followed when handling

this chemical.

Table 3: Hazard Identification

Hazard Statement Description

C Corrosive

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Synthetic Considerations
While specific experimental protocols for the direct application of Ethyl 1,4-
dimethylpiperazine-2-carboxylate are not readily available in the public domain, its structure

suggests it is primarily used as a synthetic intermediate in the preparation of more complex

molecules. The piperazine scaffold is a common feature in many biologically active

compounds.

Below is an illustrative workflow for the synthesis of a related compound, (1,4-

Dimethylpiperazin-2-yl)methanol, starting from piperazine-2-carboxylic acid. This demonstrates
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the types of chemical transformations that molecules like Ethyl 1,4-dimethylpiperazine-2-
carboxylate might undergo.

Step 1: Protection

Step 2: Reduction

Step 3: Deprotection

Step 4: N,N'-Dimethylation

Piperazine-2-carboxylic acid

Di-tert-butyl dicarbonate (Boc)₂O, NaOH

1,4-Di-Boc-piperazine-2-carboxylic acid

Lithium Aluminum Hydride (LiAlH₄), THF

(1,4-Di-Boc-piperazin-2-yl)methanol

Hydrochloric Acid (HCl), Ethanol

(Piperazin-2-yl)methanol

Formaldehyde, Formic Acid

(1,4-Dimethylpiperazin-2-yl)methanol
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Click to download full resolution via product page

Caption: Illustrative synthesis of a related piperazine derivative.

Potential Applications in Research and Drug
Development
Based on the chemical structure, Ethyl 1,4-dimethylpiperazine-2-carboxylate is a valuable

building block for combinatorial chemistry and the synthesis of compound libraries for drug

discovery screening. The piperazine moiety is a well-known pharmacophore present in drugs

with a wide range of activities, including antipsychotic, antidepressant, antihistaminic, and anti-

cancer properties.

The ester functional group can be readily hydrolyzed to the corresponding carboxylic acid or

converted to amides, providing a handle for further chemical modifications and the attachment

of other pharmacophores. The N-methyl groups can influence the compound's basicity,

solubility, and metabolic stability.

Due to the lack of published data on the specific biological activity of Ethyl 1,4-
dimethylpiperazine-2-carboxylate, its primary role is likely that of a versatile intermediate for

the synthesis of novel therapeutic agents.

Conclusion
Ethyl 1,4-dimethylpiperazine-2-carboxylate is a commercially available substituted

piperazine that serves as a useful intermediate in organic synthesis. While detailed

experimental protocols for its direct use and its role in biological pathways are not extensively

documented in publicly accessible literature, its chemical structure presents numerous

possibilities for the synthesis of diverse and potentially bioactive molecules. Researchers and

drug development professionals can utilize this compound as a scaffold to generate novel

chemical entities for a variety of therapeutic targets. It is crucial to source the material from a

reputable supplier and consult the corresponding Safety Data Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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